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Compound of Interest

Compound Name: FH1

Cat. No.: B001372

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel small molecules like FH1. This document provides
immediate and essential safety protocols and logistical plans for the handling and disposal of
FH1, a small molecule also known as BRD-K4477 and NSC 12407, which is utilized to promote
the differentiation and maturation of hepatocytes from induced pluripotent stem cells (iPSCs).
Adherence to these guidelines is critical for maintaining a safe research environment.

Hazard Identification and Summary

A Safety Data Sheet (SDS) for BRD-K4477 (a synonym for FH1) from a commercial supplier
indicates that the compound is not classified as a hazardous substance or mixture. However, it
IS crucial to note that the toxicological properties of FH1 have not been thoroughly investigated.
Therefore, it should be handled with the standard care and precautions applicable to all
research chemicals.

Key Chemical and Physical Properties:
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Chemical Name

N,N'-(Methylenedi-4,1-phenylene)bis-acetamide

Synonyms FH1, BRD-K4477, NSC 12407
CAS Number 2719-05-3

Molecular Formula C17H18N202

Molecular Weight 282.34 g/mol

Appearance Solid

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical barrier to

preventing exposure. The following PPE is mandatory when handling FH1:

Protection Type

Recommended Equipment  Purpose

Eye and Face Protection

Safety glasses with side To protect eyes from splashes

shields or safety goggles. or dust.

Hand Protection

Chemical-resistant nitrile .
To prevent skin contact.
gloves.

Body Protection

To protect skin and clothing
A standard laboratory coat. ]
from spills.

Respiratory Protection

Not generally required under

normal handling conditions in a ] ]
) ) To prevent inhalation of
well-ventilated area. If creating ] )
) airborne particles.
dust or aerosols, work in a

fume hood.

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential for minimizing risk and
environmental impact.

Operational Plan: Step-by-Step Handling Guidance

o Engineering Controls: All work with solid FH1 should be conducted in a well-ventilated
laboratory. A chemical fume hood should be used when there is a potential for generating
dust or aerosols.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling FH1 and
before leaving the laboratory. Do not eat, drink, or smoke in areas where FH1 is handled or
stored.

e Weighing and Solution Preparation:
o Tare the balance with a clean weigh boat or paper.

o Carefully transfer the required amount of solid FH1 to the weigh boat, avoiding the
creation of dust.

o For preparing solutions, add the solvent (e.g., DMSO) to the solid FH1 and mix gently until
fully dissolved.

o Spill Procedures:

o Small Spills: In case of a small spill of solid FH1, gently sweep the material to avoid
creating dust and place it in a sealed container for disposal.

o Liquid Spills: For spills of FH1 solutions, absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth) and place it in a sealed container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

o All materials used for cleanup should be disposed of as hazardous waste.

Disposal Plan
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Proper disposal of FH1 and associated waste is a critical component of laboratory safety and
environmental responsibility.

o Waste Segregation: All waste containing FH1, including unused solid, solutions, and
contaminated consumables (e.g., gloves, pipette tips, weigh boats), must be segregated as
chemical waste.

o Labeling: Waste containers must be clearly and accurately labeled with "Hazardous Waste"
and the full chemical name: "N,N'-(Methylenedi-4,1-phenylene)bis-acetamide (FH1)".

o Containerization: Use sealed, leak-proof containers for all FH1 waste.

e Institutional Guidelines: Follow all local, state, and federal regulations, as well as institutional
guidelines, for the disposal of chemical waste.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of FH1.
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Caption: Logical workflow for the safe handling and disposal of FH1.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
FH1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001372#personal-protective-equipment-for-handling-
fhl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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